N-ethyl-3-fluoroaniline hydrochloride

Specification

• CAS No.: 1193388-08-7
• Molecular Formula: C8H11ClFN
• Molecular Weight: 175.63 g/mol
• IUPAC Name: N-ethyl-3-fluoroaniline;hydrochloride
• Standard InChI: InChI=1S/C8H10FN.ClH/c1-2-10-8-5-3-4-7(9)6-8;/h3-6,10H,2H2,1H3;1H
• Standard InChI Key: FVBSHZOBXDMAFY-UHFFFAOYSA-N
• SMILES: CCNC1=CC(=CC=C1)F.Cl
• Canonical SMILES: CCNC1=CC(=CC=C1)F.Cl

Introduction

Chemical Identity and Properties

N-ethyl-3-fluoroaniline hydrochloride belongs to the class of anilines, characterized by an amino group attached to an aromatic ring. With the molecular formula C₈H₁₁ClFN and a molecular weight of 175.63 g/mol, this compound represents an important building block in organic synthesis. The hydrochloride salt form enhances its water solubility, making it particularly useful in various laboratory and industrial applications.

Structural Information

The structural details of N-ethyl-3-fluoroaniline hydrochloride can be summarized in the following table:

Parameter	Value
IUPAC Name	N-ethyl-3-fluoroaniline;hydrochloride
CAS Number	1193388-08-7
Molecular Formula	C₈H₁₁ClFN
Molecular Weight	175.63 g/mol
InChI	InChI=1S/C8H10FN.ClH/c1-2-10-8-5-3-4-7(9)6-8;/h3-6,10H,2H2,1H3;1H
InChIKey	FVBSHZOBXDMAFY-UHFFFAOYSA-N
Canonical SMILES	CCNC1=CC(=CC=C1)F.Cl

Chemical Reactivity Profile

The chemical reactivity of N-ethyl-3-fluoroaniline hydrochloride is influenced by both its amino functionality and the fluorine substituent at the meta position. This particular positioning affects the electron distribution throughout the molecule, creating distinct reactivity patterns compared to other fluorinated anilines. The fluorine atom, being electron-withdrawing, activates the ring toward nucleophilic substitution reactions, while the amino group increases electron density, particularly at the ortho and para positions.

Synthesis Methodologies

Laboratory Synthesis Routes

The synthesis of N-ethyl-3-fluoroaniline hydrochloride typically involves a two-step process:

• Alkylation of 3-fluoroaniline with ethyl halides under basic conditions

• Salt formation through treatment with hydrochloric acid

The alkylation reaction can be carried out using sodium or potassium hydroxide as the base in an organic solvent such as ethanol or methanol. The selective monoalkylation requires careful control of reaction conditions to prevent the formation of dialkylated products. Following the alkylation, the free base is treated with hydrochloric acid to form the hydrochloride salt.

Industrial Production Approaches

For industrial-scale production, continuous flow reactors provide advantages over batch processes, ensuring consistent reaction conditions and high yields. The use of automated systems for reagent addition and parameter control enhances efficiency and safety. Process optimization focuses on:

• Temperature control to maximize yield and minimize side reactions

• Solvent selection for optimal solubility and reaction kinetics

• Purification methods to achieve high-purity product

Chemical Reaction Analysis

Reaction Types and Mechanisms

N-ethyl-3-fluoroaniline hydrochloride can participate in various chemical transformations, which can be categorized into three main types:

Oxidation Reactions

The compound can undergo oxidation to form nitroso or nitro derivatives when treated with appropriate oxidizing agents such as potassium permanganate or hydrogen peroxide. These reactions typically involve initial attack at the nitrogen atom, followed by electron rearrangement.

Reduction Processes

Reduction reactions can convert N-ethyl-3-fluoroaniline hydrochloride to corresponding amine derivatives using reducing agents such as lithium aluminum hydride or sodium borohydride. These transformations are valuable in the synthesis of more complex nitrogen-containing compounds.

Substitution Reactions

The fluorine atom on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions. Nucleophiles such as amines or thiols can displace the fluorine atom, particularly when catalyzed by transition metals like palladium.

Product Formation

The major products formed from the various reactions of N-ethyl-3-fluoroaniline hydrochloride include:

Reaction Type	Major Products
Oxidation	Nitroso or nitro derivatives of N-ethyl-3-fluoroaniline
Reduction	Various amine derivatives with modified functional groups
Substitution	Substituted aniline derivatives where fluorine is replaced by other groups

Applications in Scientific Research

Chemical Synthesis Applications

N-ethyl-3-fluoroaniline hydrochloride serves as a valuable building block in organic synthesis, particularly for creating more complex molecular structures. The presence of the fluorine atom provides a specific site for further functionalization, while the nitrogen can participate in various bond-forming reactions.

Biological Research

In biological research, this compound has applications in the study of enzyme interactions and protein modifications. The fluorine substituent can alter binding characteristics and metabolic stability, making fluorinated compounds valuable in understanding biological processes and developing new therapeutic agents.

Pharmaceutical Relevance

The compound is investigated for potential therapeutic applications due to its structural similarity to various bioactive compounds. Fluorinated anilines have demonstrated utility in drug discovery, particularly in developing:

• Enzyme inhibitors

• Receptor modulators

• Anti-inflammatory agents

• Antimicrobial compounds

Mechanism of Biological Action

The biological activity of N-ethyl-3-fluoroaniline hydrochloride involves interactions with specific molecular targets such as enzymes or receptors. These interactions are influenced by:

• The electron-withdrawing effect of the fluorine atom

• The basicity of the nitrogen atom

• The lipophilicity conferred by the ethyl group

• The salt form affecting solubility and membrane permeability

The specific positioning of the ethyl and fluoro groups impacts binding affinity and specificity, potentially leading to inhibition or activation of enzymatic activity, modulation of receptor signaling, and alteration of cellular processes.

Current Research Findings

Research on N-ethyl-3-fluoroaniline hydrochloride is focused on understanding its chemical properties and biological interactions. Studies have explored its potential as:

• A precursor for more complex fluorinated compounds

• A component in pharmaceutical research

• A model compound for studying structure-activity relationships

Comparative Analysis with Similar Compounds

N-ethyl-3-fluoroaniline hydrochloride possesses unique characteristics when compared to structurally similar compounds:

Compound	Structural Variation	Distinctive Properties
N-methyl-3-fluoroaniline hydrochloride	Smaller alkyl group	Different lipophilicity and receptor interactions
N-ethyl-4-fluoroaniline hydrochloride	Fluorine at para position	Alternative electronic distribution and reactivity pattern
N-ethyl-3-chloroaniline hydrochloride	Chlorine instead of fluorine	Larger halogen with different bond strength and polarizability

This compound is unique due to the specific positioning of the ethyl and fluoro groups, which significantly impact its chemical reactivity and biological activity. Compared to its analogs, it may exhibit different pharmacokinetic properties and binding affinities, making it valuable for specific applications.

Future Research Directions

Future research on N-ethyl-3-fluoroaniline hydrochloride may explore:

• Optimization of synthetic methodologies to improve yield and purity

• Development of novel derivatives with enhanced properties

• Investigation of structure-activity relationships in biological systems

• Exploration of potential therapeutic applications

• Assessment of toxicity profiles and pharmacological properties

These research directions will expand our understanding of the compound's potential applications and contribute to advancements in medicinal chemistry and related fields.

Analytical Characterization Techniques

Analytical techniques for characterizing N-ethyl-3-fluoroaniline hydrochloride include:

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) spectroscopy provides valuable information about the compound's structure. For the free base form (N-ethyl-3-fluoroaniline), characteristic signals include:

• ¹H NMR signals for the ethyl group (triplet for CH₃ at approximately 1.25 ppm and quartet for CH₂ at approximately 3.11 ppm)

• Aromatic proton signals between 6.5-7.0 ppm

• N-H signal (often broad) around 3.4-3.7 ppm

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are commonly used for purity determination and quantitative analysis. These techniques can separate N-ethyl-3-fluoroaniline hydrochloride from related compounds, impurities, and reaction by-products.